Cas no 388624-08-6 (Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-)
![Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- structure](https://www.kuujia.com/scimg/cas/388624-08-6x500.png)
388624-08-6 structure
Product name:Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
CAS No:388624-08-6
MF:C26H30FNS
MW:407.586509227753
CID:1492641
Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
- Benzene, 2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]-
-
- Inchi: 1S/C26H30FNS/c1-2-3-4-5-20-8-13-23(14-9-20)24-15-10-21(11-16-24)6-7-22-12-17-26(28-19-29)25(27)18-22/h6-7,10-12,15-18,20,23H,2-5,8-9,13-14H2,1H3/b7-6+/t20-,23-
- InChI Key: OJXGLSCYMABNIK-WAEJSSMRSA-N
- SMILES: C1(N=C=S)=CC=C(/C=C/C2=CC=C([C@@H]3CC[C@@H](CCCCC)CC3)C=C2)C=C1F
Computed Properties
- Exact Mass: 407.2085
Experimental Properties
- Density: 1.07±0.1 g/cm3(Predicted)
- Boiling Point: 534.1±49.0 °C(Predicted)
- PSA: 12.36
Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-pentylcyclohexyl)phenyl]ethenyl]- Related Literature
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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